N-Methyl-N-(2-methylbenzyl)piperidin-4-amine hydrochloride

• IUPAC Name: N-methyl-N-[(2-methylphenyl)methyl]piperidin-4-amine;hydrochloride
• InChI: InChI=1S/C14H22N2.ClH/c1-12-5-3-4-6-13(12)11-16(2)14-7-9-15-10-8-14;/h3-6,14-15H,7-11H2,1-2H3;1H
• InChI Key: ALKZITZGVRFYOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN(C)C2CCNCC2.Cl
• Molecular Formula: C14H23ClN2
• Molecular Weight: 254.80 g/mol
• CAS RN: 1289387-21-8

Description

• Storage : It should be stored in an inert atmosphere at room temperature .

Scientific Research Applications

Cholinesterase and Monoamine Oxidase Dual Inhibitor

• N-Methyl-N-((1-methyl-5-(3-(1-(2-methylbenzyl)piperidin-4-yl)propoxy)-1H-indol-2-yl)methyl)prop-2-yn-1-amine has been identified as a new cholinesterase and monoamine oxidase dual inhibitor. This compound, related to N-Methyl-N-(2-methylbenzyl)piperidin-4-amine hydrochloride, shows potential for therapeutic applications in neurodegenerative diseases like Alzheimer’s (Bautista-Aguilera et al., 2014).

Synthesis and Structural Analysis

• Research on the synthesis of various piperidines, which include compounds structurally similar to N-Methyl-N-(2-methylbenzyl)piperidin-4-amine hydrochloride, contributes significantly to understanding their structural and chemical properties. For example, studies on 4-chloropiperidines from homoallylic amines provide insights into environmentally benign alternatives for piperidine formation (Ebule et al., 2019).

Conformational Analysis

• Conformational analysis of piperidine analogs, including studies on 3-hydroxypipecolic acid analogs, helps in understanding the stereochemical aspects of compounds related to N-Methyl-N-(2-methylbenzyl)piperidin-4-amine hydrochloride. These studies aid in the development of stereoselective synthetic approaches for substituted piperidines (Kim et al., 2007).

Electrochemistry Studies

• Investigations into the electrochemistry of pyridinecarboxamide cobalt(III) complexes, involving piperidines as ligands, contribute to the understanding of redox properties and potential applications in electrochemical processes (Meghdadi et al., 2008).

Antihistaminic Activity

• Research on N-heterocyclic 4-piperidinamines, including N-(4-piperidinyl)-1H-benzimidazol-2-amines, demonstrates their potential in developing new antihistaminic agents. These studies are crucial for therapeutic applications in allergic conditions (Janssens et al., 1985).

Anti-Tubercular Agents

• The synthesis and evaluation of the 2,4-diaminoquinazoline series as anti-tubercular agents, involving piperidine structures, highlight the potential of these compounds in tuberculosis drug discovery (Odingo et al., 2014).

NMDA Receptor Antagonists

• Studies on compounds like 4-hydroxy-1-[2-(4-hydroxyphenoxy)ethyl]-4-(4-methylbenzyl)piperidine reveal their role as potent and selective NR1/2B NMDA receptor antagonists, indicating their importance in neuroscience and pharmacology (Zhou et al., 1999).

CO2 Absorption Characteristics

• Research on the effect of molecular structural variations on the CO2 absorption characteristics of heterocyclic amines, including functionalized piperidines, provides insights into environmental and industrial applications (Robinson et al., 2011).

Synthesis of Sedum Alkaloids

• The asymmetric synthesis of Sedum alkaloids using lithium amide conjugate addition, involving piperidine structures, contributes to the field of organic synthesis and medicinal chemistry (Davies et al., 2009).